Cas no 84100-55-0 (2,3-dihydro-6-nitroimidazo[2,1-b]benzothiazole)

• Product Name: 2,3-dihydro-6-nitroimidazo[2,1-b]benzothiazole
• CAS No: 84100-55-0
• MF: C₉H₇N₃O₂S
• MW: 221.235780000687
• CID: 888769
• PubChem ID: 12891964
• Update Time: 2025-04-19

2,3-dihydro-6-nitroimidazo[2,1-b]benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-6-nitroimidazo[2,1-b]benzothiazole
• 7-nitro-1,2-dihydroimidazo[2,1-b][1,3]benzothiazole
• 2,3-dihydro-6-nitroimidazo-[2,1-b]benzothiazole
• NS00038410
• VCOKDIGXZMLYQD-UHFFFAOYSA-N
• 2,3-Dihydro-6-nitroimidazo(2,1-b)benzothiazole
• SCHEMBL11213876
• DTXSID00232985
• EINECS 282-135-7
• 84100-55-0

• Inchi： 1S/C9H7N3O2S/c13-12(14)6-1-2-8-7(5-6)11-4-3-10-9(11)15-8/h1-2,5H,3-4H2
• InChI Key： VCOKDIGXZMLYQD-UHFFFAOYSA-N
• SMILES： S1C2C=CC(=CC=2N2C1=NCC2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 221.02589765g/mol
• Monoisotopic Mass: 221.02589765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 86.7Ų